3-(2-Thienyl)alanine
Overview
Description
3-(2-Thienyl)alanine, also known as 2-Amino-3-(thiophen-2-yl)propanoic acid, is a compound with the molecular formula C7H9NO2S . It is an alanine derivative where one of the methyl hydrogens is replaced by a 2-thienyl group . It is functionally related to D-alanine .
Synthesis Analysis
This compound can be prepared by condensing 2-thiophenecarboxaldehyde with 2,5-piperazinedione, reducing the condensation product, and finally hydrolyzing the reduction product . Another method involves removing the Boc-protecting groups with trifluoroacetic acid and ethylcarbamoyl (Ec) protecting groups in refluxing liquid NH3 followed by oxidative cyclization in H2O-MeOH using ICH2CH2I .
Molecular Structure Analysis
The molecular structure of this compound includes a thiophene ring attached to an alanine residue . The compound has a molecular weight of 171.22 g/mol .
Chemical Reactions Analysis
The specific chemical reactions involving this compound are not well-documented in the available literature. However, it is known that the compound can undergo hazardous reactions with strong oxidizing agents .
Physical and Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 315.9±32.0 °C at 760 mmHg, and a flash point of 144.9±25.1 °C . It has 3 H bond acceptors, 3 H bond donors, and 3 freely rotating bonds .
Scientific Research Applications
Biotechnological Production of β-Alanine : β-Alanine, an amino acid structurally similar to 3-(2-Thienyl)alanine, is significant in the metabolism of animals, plants, and microorganisms. It serves as a precursor for numerous industrial chemicals in medicine, feed, food, and environmental applications. The biological production of β-alanine is increasingly gaining attention due to environmental concerns and fossil fuel depletion (Wang et al., 2021).
Transamination in Cell Metabolism : this compound has been studied for its role in transamination processes, particularly as a phenylalanine antagonist in tissue cultures. This property is significant in understanding the metabolism of normal and neoplastic cells, providing insights into cancer cell metabolism and potential therapeutic approaches (Jacquez, Barclay, & Stock, 1952).
Molecular Interactions at Bioorganic-Inorganic Interfaces : Studies on alanine, including derivatives like this compound, have contributed to understanding the interactions at the molecular level between bioorganic molecules and inorganic surfaces. This research is crucial for applications in nanoelectronics, biomimetics, biomineralization, and medical fields like drug delivery systems and implant coatings (Ben Shir et al., 2010).
Synthesis of Novel Alanine Derivatives : Research has been conducted on synthesizing novel alanine derivatives with heteroaromatic side chains, like those of this compound. These derivatives have applications in fluorescent chemosensing of metal cations, which is significant in environmental, medicinal, and analytical chemistry (Ferreira, Raposo, & Costa, 2018).
Asymmetric Synthesis of l-Thienylalanines : The asymmetric synthesis of l-Thienylalanines, including this compound, is crucial in creating specific molecular structures for potential pharmaceutical applications. The microbial transamination process used in this synthesis highlights the importance of these compounds in medicinal chemistry (Meiwes, Schudok, & Kretzschmar, 1997).
Mechanism of Action
3-(2-Thienyl)alanine is known to act as a competitive substrate analogue and activator of human Phenylalanine Hydroxylase (PAH) . PAH is a non-heme iron enzyme that catalyzes the conversion of L-phenylalanine (L-Phe) to form L-tyrosine (L-Tyr) in the presence of the cofactor tetrahydrobiopterin (BH4) and dioxygen .
Safety and Hazards
3-(2-Thienyl)alanine is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid contact with skin and eyes, avoid breathing dust, and to use only outdoors or in a well-ventilated area .
Future Directions
The future directions for the research and application of 3-(2-Thienyl)alanine are not explicitly mentioned in the available literature. However, given its role as a competitive substrate analogue and activator of human Phenylalanine Hydroxylase (PAH), it may have potential applications in the study of metabolic disorders related to phenylalanine metabolism .
Properties
IUPAC Name |
2-amino-3-thiophen-2-ylpropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2S/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3,6H,4,8H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTOFYLAWDLQMBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10862813 | |
Record name | 2-Thienylalanine | |
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Molecular Weight |
171.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Faintly beige powder; [Sigma-Aldrich MSDS] | |
Record name | beta-2-Thienyl-DL-alanine | |
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CAS No. |
2021-58-1, 139-86-6 | |
Record name | 2-Thienylalanine | |
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Record name | 2-Thienylalanine | |
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Record name | beta-2-Thienyl-DL-alanine | |
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Record name | Thienylalanine | |
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Record name | 2-Thienylalanine | |
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Record name | β-2-thienyl-DL-alanine | |
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Record name | 3-(2-thienyl)alanine | |
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Record name | .BETA.-2-THIENYL-DL-ALANINE | |
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